Cas no 50783-64-7 (1-Penten-3-yne, 5-bromo-2-methyl-)
50783-64-7 structure
Product Name:1-Penten-3-yne, 5-bromo-2-methyl-
CAS No:50783-64-7
MF:C6H7Br
MW:159.023781061172
CID:364059
PubChem ID:12256200
Update Time:2025-04-19
1-Penten-3-yne, 5-bromo-2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1-Penten-3-yne, 5-bromo-2-methyl-
- 5-bromo-2-methylpent-1-en-3-yne
- 50783-64-7
- DTXSID70482692
-
- Inchi: 1S/C6H7Br/c1-6(2)4-3-5-7/h1,5H2,2H3
- InChI Key: OZFGWPFQRKEGQR-UHFFFAOYSA-N
- SMILES: BrCC#CC(=C)C
Computed Properties
- Exact Mass: 157.97311
- Monoisotopic Mass: 157.97311g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 7
- Rotatable Bond Count: 1
- Complexity: 122
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
1-Penten-3-yne, 5-bromo-2-methyl- Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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